Cas no 380465-68-9 (N-5-amino-4-(1H-1,3-benzodiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzamide)

• Product Name: N-5-amino-4-(1H-1,3-benzodiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzamide
• CAS No: 380465-68-9
• MF: C₁₈H₁₅N₅O₂
• MW: 333.344002962112
• CID: 3105086
• PubChem ID: 135437503
• Update Time: 2025-07-09

N-5-amino-4-(1H-1,3-benzodiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• <br>N-[5-Amino-4-(1H-benzoimidazol-2-yl)-3-oxo-2,3-dihydro-pyrrol-1-yl]-benzami de
• N-5-amino-4-(1H-1,3-benzodiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzamide
• EN300-02714
• AKOS000122074
• N-[4-(1H-benzimidazol-2-yl)-3-hydroxy-5-imino-2H-pyrrol-1-yl]benzamide
• 380465-68-9
• Z55430486
• N-[5-amino-4-(1H-1,3-benzodiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-yl]benzamide
• N-[5-Amino-4-(1H-benzoimidazol-2-yl)-3-oxo-2,3-dihydro-pyrrol-1-yl]-benzamide

• Inchi： 1S/C18H15N5O2/c19-16-15(17-20-12-8-4-5-9-13(12)21-17)14(24)10-23(16)22-18(25)11-6-2-1-3-7-11/h1-9,19,24H,10H2,(H,20,21)(H,22,25)
• InChI Key： MTMLCAMSNVHKHP-UHFFFAOYSA-N
• SMILES： OC1CN(C(C=1C1=NC2C=CC=CC=2N1)=N)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 333.12257474Da
• Monoisotopic Mass: 333.12257474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-5-amino-4-(1H-1,3-benzodiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-ylbenzamide

N-Acetylneuraminic Acid: A Comprehensive Overview

N-Acetylneuraminic acid (CAS No 380465-68-9), also known as sialic acid, is a crucial nine-carbon sugar that plays a pivotal role in various biological processes. This compound, with the chemical formula C₁₁H₁₉NO₉, is a negatively charged molecule that is ubiquitously found in nature. It is a key component of glycoproteins and glycolipids, which are essential for cell recognition, immune response, and communication between cells.

The structure of N-Acetylneuraminic acid is characterized by its nine-carbon backbone, with an acetyl group attached to the amino group of neuraminic acid. This unique structure allows it to form strong hydrogen bonds, making it highly soluble in water. The molecule's negative charge is due to the presence of carboxyl groups, which play a significant role in its biological functions.

In recent years, there has been a growing interest in the potential applications of N-Acetylneuraminic acid in the fields of medicine and biotechnology. For instance, researchers have explored its role in cancer biology. Studies have shown that sialic acid levels are often elevated in cancer cells, suggesting its involvement in tumor progression and metastasis. This has led to investigations into targeting sialic acid metabolism as a novel therapeutic strategy against cancer.

Another area of research focuses on the role of N-Acetylneuraminic acid in neurodegenerative diseases such as Alzheimer's disease. Sialic acid is known to be involved in the formation and maintenance of neural networks. Deficits in sialic acid metabolism have been linked to cognitive impairments and neurodegeneration. Emerging studies are exploring the potential of sialic acid supplementation or modulation as a therapeutic approach for these conditions.

The synthesis and production of N-Acetylneuraminic acid have also been optimized through advancements in biotechnology. Traditional methods involved extraction from biological sources, which was inefficient and costly. Modern techniques now employ microbial fermentation and enzymatic synthesis, enabling large-scale production with higher purity and yield.

In conclusion, N-Acetylneuraminic acid (CAS No 380465-68-9) is a vital molecule with diverse biological functions and promising therapeutic applications. Its role in cell signaling, immune regulation, and disease pathogenesis makes it an area of intense scientific interest. As research continues to uncover new insights into its mechanisms and potential uses, sialic acid holds great promise for advancing medical science and improving human health.